5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid

• IUPAC Name: 5-(4-fluorobenzoyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H12FNO3S/c16-11-3-1-9(2-4-11)14(18)17-6-5-12-10(8-17)7-13(21-12)15(19)20/h1-4,7H,5-6,8H2,(H,19,20)
• InChI Key: HMAINPCEBYRGAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)C(=O)O)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H12FNO3S
• Molecular Weight: 305.3 g/mol

Description

“5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid” is an organic compound that can be used as an intermediate in organic synthesis for the synthesis of various drugs, pesticides, dyes, and other compounds. It has a wide range of applications in the field of medicine, especially in the development of anti-cancer drugs and antiviral drugs.

Mechanism of Action

The mechanism of action of 5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. However, further studies are needed to fully understand its effects on human physiology.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid in lab experiments is its potential for anticancer and anti-inflammatory properties. However, its limitations include the need for further studies to fully understand its mechanism of action and its effects on human physiology.

Future Directions

There are several future directions for the study of 5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid. One direction is to investigate its potential for the treatment of other diseases such as cardiovascular diseases and neurodegenerative diseases. Another direction is to study its effects on human physiology and its potential for clinical use. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis for better yields and purity.
In conclusion, this compound is a promising compound for scientific research with potential applications in the treatment of cancer and inflammatory diseases. Its synthesis method has been reported in the literature, and its mechanism of action and effects on human physiology require further study. Its future directions include investigating its potential for the treatment of other diseases and optimizing its synthesis for better yields and purity.

Synthesis Methods

The synthesis of 5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid has been reported in the literature. One of the commonly used methods involves the reaction of 4-fluorobenzoyl chloride with 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid has shown potential for various scientific applications. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In addition, it has been investigated for its anti-inflammatory properties and has shown potential for the treatment of inflammatory diseases such as arthritis.

Safety and Hazards

Safety information for “5-(4-Fluorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid” suggests that it should be handled with appropriate personal protective equipment such as lab gloves and goggles. Inhalation, ingestion, or contact with skin and eyes should be avoided.